Cas no 887501-28-2 ((-)-Holostyligone)

• Product Name: (-)-Holostyligone
• CAS No: 887501-28-2
• MF: C₂₁H₂₄O₅
• MW: 356.412266731262
• CID: 2087147
• PubChem ID: 46883472
• Update Time: 2025-07-09

(-)-Holostyligone Chemical and Physical Properties

Names and Identifiers

• (-)-Holostyligone
• Holostyligone,(-)-
• (2S,3S,4R)-3,4-Dihydro-4-(4-hydroxy-3-methoxyphenyl)-6,7-dimethoxy-2,3-dimethyl-1(2H)-naphthalenone
• HOLOSTYLIGONE
• HOLOSTYLIGONE, (-)-
• (?)-Holostyligone
• (2S,3S,4R)-3,4-Dihydro-4-(4-hydroxy-3-methoxyphenyl)-6,7-dimethoxy-2,3-dimethyl-1(2H)-naphthalenone (ACI)
• 887501-28-2
• AKOS037515118
• FS-7098
• CHEMBL1081519
• CS-0023640
• (2S,3S,4R)-4-(4-hydroxy-3-methoxyphenyl)-6,7-dimethoxy-2,3-dimethyl-3,4-dihydro-2H-naphthalen-1-one
• HY-N2987
• DA-68946

• Inchi： 1S/C21H24O5/c1-11-12(2)21(23)15-10-19(26-5)18(25-4)9-14(15)20(11)13-6-7-16(22)17(8-13)24-3/h6-12,20,22H,1-5H3/t11-,12+,20-/m1/s1
• InChI Key： LBJCQKYBKIAWHJ-XAAFQQQXSA-N
• SMILES： C[C@@H]1[C@H](C)C(=O)C2C=C(C(=CC=2[C@H]1C1C=CC(O)=C(OC)C=1)OC)OC

Computed Properties

• Exact Mass: 356.16200
• Monoisotopic Mass: 356.16237386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65
• XLogP3: 2.222

Experimental Properties

• Color/Form: Cryst.
• PSA: 64.99000
• LogP: 4.01840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Aryltetralin lignans Aryltetralin lignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Aryltetralin lignans

Additional information on (-)-Holostyligone

Introduction to (-)-Holostyligone (CAS No: 887501-28-2)

(-)-Holostyligone is a naturally occurring compound with the CAS registry number 887501-28-2. This compound has gained significant attention in the scientific community due to its unique chemical structure and potential biological activities. The name (-)-Holostyligone suggests its stereochemical configuration, indicating that it exists as a specific enantiomer. The compound is isolated from natural sources, particularly from plants belonging to the genus Holostylis, which is known for producing bioactive secondary metabolites.

The molecular structure of (-)-Holostyligone consists of a complex arrangement of carbon, hydrogen, and oxygen atoms, forming a bicyclic framework. This structure contributes to its stability and bioavailability. Recent studies have highlighted the importance of such compounds in drug discovery, as they often exhibit potent pharmacological effects due to their ability to interact with specific biological targets.

One of the most promising aspects of (-)-Holostyligone is its potential as an anti-inflammatory agent. Researchers have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), in vitro. These findings suggest that (-)-Holostyligone could be a valuable candidate for developing novel anti-inflammatory therapies.

In addition to its anti-inflammatory properties, (-)-Holostyligone has also shown potential in cancer research. Studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy drugs. The mechanism behind this activity appears to involve modulation of key signaling pathways, such as the PI3K/AKT/mTOR pathway, which plays a critical role in cell survival and proliferation.

The stereochemistry of (-)-Holostyligone is crucial for its biological activity. Recent advancements in chiral synthesis have enabled researchers to produce this compound in enantiomerically pure form, allowing for more precise studies on its pharmacokinetics and pharmacodynamics. These studies are essential for understanding how (-)-Holostyligone interacts with biological systems and how it can be optimized for therapeutic use.

The isolation and characterization of (-)-Holostyligone from natural sources have been facilitated by modern analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods have provided detailed insights into the compound's structure and purity, ensuring that it meets the rigorous standards required for preclinical and clinical testing.

In conclusion, (-)-Holostyligone (CAS No: 887501-28-2) represents a compelling example of how natural products can inspire innovative drug discovery efforts. With its unique chemical properties and promising biological activities, this compound holds significant potential for advancing medical science and improving human health.